Cas no 945542-06-3 (2-(2-Fluorophenyl)butanenitrile)

2-(2-Fluorophenyl)butanenitrile structure
945542-06-3 structure
Product name:2-(2-Fluorophenyl)butanenitrile
CAS No:945542-06-3
MF:C10H10FN
MW:163.191505908966
CID:5616157
PubChem ID:66855616

2-(2-Fluorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • GHQHCINRYPITMG-UHFFFAOYSA-N
    • 945542-06-3
    • rac-2-(2-fluoro-phenyl)-butyronitrile
    • SCHEMBL954150
    • 2-(2-fluorophenyl)butanenitrile
    • 2-(2-Fluorophenyl)butanenitrile
    • Inchi: 1S/C10H10FN/c1-2-8(7-12)9-5-3-4-6-10(9)11/h3-6,8H,2H2,1H3
    • InChI Key: GHQHCINRYPITMG-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1C(C#N)CC

Computed Properties

  • Exact Mass: 163.079727485g/mol
  • Monoisotopic Mass: 163.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8Ų
  • XLogP3: 2.6

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